4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide

• IUPAC Name: 4-chloro-3-(2,5-dioxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C11H9ClN2O3/c12-7-2-1-6(11(13)17)5-8(7)14-9(15)3-4-10(14)16/h1-2,5H,3-4H2,(H2,13,17)
• InChI Key: MEHTUVCPKVTTJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=C(C=CC(=C2)C(=O)N)Cl
• Molecular Formula: C11H9ClN2O3
• Molecular Weight: 252.65 g/mol

Description

4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide, also known as CDPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and is structurally related to the well-known drug, sulpiride. CDPB has been shown to exhibit a range of biological activities, including antipsychotic, anticonvulsant, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist, similar to sulpiride. It has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This dual mechanism of action may contribute to the compound's antipsychotic and anti-inflammatory effects.
Biochemical and Physiological Effects:
4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of the neurotransmitter dopamine in certain regions of the brain, which may contribute to its antipsychotic effects. 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide has also been shown to inhibit the release of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide has several advantages as a research tool. It is relatively easy to synthesize and is commercially available. It has been extensively studied and its biological activities are well-characterized. However, there are also some limitations to its use. 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide has been shown to have poor solubility in water, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may complicate its use in some studies.

Future Directions

There are several potential future directions for research on 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide. One area of interest is the development of more potent and selective dopamine D2 receptor antagonists based on the structure of 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide. Another area of interest is the investigation of 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide's potential as an anti-inflammatory agent in diseases such as rheumatoid arthritis and inflammatory bowel disease. Finally, further studies are needed to fully understand the mechanism of action of 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2,5-dioxopyrrolidine in the presence of a reducing agent such as iron powder or stannous chloride. The resulting compound is then reduced with sodium borohydride to yield 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide. This synthesis method has been optimized to produce high yields of pure 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide.

Scientific Research Applications

4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit antipsychotic effects in animal models of schizophrenia and has been proposed as a potential treatment for this disorder. 4-chloro-3-(2,5-dioxo-1-pyrrolidinyl)benzamide has also been investigated for its anticonvulsant effects and has been shown to reduce seizure activity in animal models of epilepsy.